Cas no 1135282-92-6 (2-Bromo-6-(trifluoromethyl)imidazo1,2-apyridine)

• Product Name: 2-Bromo-6-(trifluoromethyl)imidazo1,2-apyridine
• CAS No: 1135282-92-6
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD11840963
• CID: 4560932
• PubChem ID: 40148015
• Update Time: 2025-06-12

2-Bromo-6-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(Trifluoromethyl)Imidazo[1,2-A]Pyridine
• Imidazo[1,2-a]pyridine, 2-bromo-6-(trifluoromethyl)-
• MFCD11840963
• 1135282-92-6
• AS-54900
• W10894
• AKOS024119088
• 2-bromo-6-trifluoromethyl-imidazo[1,2-a]pyridine
• SCHEMBL16648467
• SY126599
• DTXSID401234202
• CS-0097010
• 2-Bromo-6-(trifluoromethyl)imidazo1,2-apyridine

• MDL： MFCD11840963
• Inchi： 1S/C8H4BrF3N2/c9-6-4-14-3-5(8(10,11)12)1-2-7(14)13-6/h1-4H
• InChI Key： ZZHFDHQEFBAXGI-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1C=C(C(F)(F)F)C=C2

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Bromo-6-(trifluoromethyl)imidazo1,2-apyridine

Comprehensive Overview of 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1135282-92-6)

2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1135282-92-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyridine derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 2-position and a trifluoromethyl group at the 6-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting various diseases. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR modulators, which are hot topics in current drug development. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for optimizing drug-like properties.

In synthetic chemistry, 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine serves as a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the growing demand for C-H functionalization strategies and late-stage diversification in organic synthesis. The presence of both bromo and trifluoromethyl groups offers orthogonal reactivity for sequential modifications.

From an analytical perspective, the compound's distinct 1H-NMR profile (typically showing aromatic protons between δ 7.5-9.0 ppm) and mass spectrometry fragmentation pattern make it easily identifiable. Its HPLC purity and stability under various conditions are frequently discussed in quality control forums, reflecting industry concerns about reproducibility in chemical research.

The compound's potential in photocatalysis and electrochemical applications has recently emerged as a research focus, coinciding with the broader scientific interest in sustainable chemistry. Its electron-deficient imidazo[1,2-a]pyridine core makes it suitable for studying charge-transfer complexes and organic electronic materials.

Safety data sheets emphasize proper handling procedures for 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine, though it doesn't fall under stringent regulatory categories. Researchers often search for information about its solubility profile (typically soluble in DMSO, DMF; sparingly soluble in alcohols) and storage conditions (recommended at 2-8°C under inert atmosphere), reflecting practical laboratory concerns.

In the context of structure-activity relationship (SAR) studies, the compound's hydrogen bond acceptor capacity (from the pyridine nitrogen) and hydrophobic interactions (from the trifluoromethyl group) are frequently analyzed. This connects to current trends in fragment-based drug design and computational chemistry approaches.

The synthetic route to 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine typically involves cyclization of appropriately substituted 2-aminopyridines, followed by halogenation. Recent literature highlights improvements in atom economy and green chemistry aspects of these processes, responding to environmental concerns in chemical manufacturing.

Patent analysis reveals growing interest in this chemical space, with applications ranging from antiviral agents to cancer therapeutics. The compound's intellectual property landscape is becoming increasingly relevant as pharmaceutical companies explore novel small molecule architectures.

From a market perspective, the demand for 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine reflects broader trends in custom synthesis and contract research organization services. Suppliers often highlight its availability in various pack sizes and custom purity grades, addressing diverse research needs.